Cas no 2649061-78-7 (4-(1-isocyanatocyclopropyl)-1-methoxy-2-(trifluoromethyl)benzene)

• Product Name: 4-(1-isocyanatocyclopropyl)-1-methoxy-2-(trifluoromethyl)benzene
• CAS No: 2649061-78-7
• MF: C₁₂H₁₀F₃NO₂
• MW: 257.208513736725
• CID: 6308449
• PubChem ID: 117395703
• Update Time: 2025-05-27

4-(1-isocyanatocyclopropyl)-1-methoxy-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-(1-isocyanatocyclopropyl)-1-methoxy-2-(trifluoromethyl)benzene
• EN300-1974833
• 2649061-78-7

• Inchi： 1S/C12H10F3NO2/c1-18-10-3-2-8(6-9(10)12(13,14)15)11(4-5-11)16-7-17/h2-3,6H,4-5H2,1H3
• InChI Key： WSQVOSKJSTVPKH-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=CC(=C1)C1(CC1)N=C=O)OC)(F)F

Computed Properties

• Exact Mass: 257.06636305g/mol
• Monoisotopic Mass: 257.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.7Ų

Additional information on 4-(1-isocyanatocyclopropyl)-1-methoxy-2-(trifluoromethyl)benzene

Comprehensive Overview of 4-(1-isocyanatocyclopropyl)-1-methoxy-2-(trifluoromethyl)benzene (CAS No. 2649061-78-7)

4-(1-isocyanatocyclopropyl)-1-methoxy-2-(trifluoromethyl)benzene (CAS No. 2649061-78-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique isocyanatocyclopropyl and trifluoromethyl functional groups, offers a wide range of applications, particularly in the development of advanced pharmaceuticals and agrochemicals. Its molecular structure, which includes a methoxy substituent, enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The growing interest in 4-(1-isocyanatocyclopropyl)-1-methoxy-2-(trifluoromethyl)benzene can be attributed to its potential role in the design of novel therapeutic agents. Researchers are particularly intrigued by its ability to act as a building block for small molecule inhibitors and bioconjugates, which are critical in targeted drug delivery systems. The trifluoromethyl group, known for its electron-withdrawing properties, contributes to the compound's stability and bioavailability, making it a promising candidate for drug development.

In addition to its pharmaceutical applications, 4-(1-isocyanatocyclopropyl)-1-methoxy-2-(trifluoromethyl)benzene is also explored in the field of advanced materials. Its incorporation into polymers and coatings can impart unique properties such as enhanced durability and chemical resistance. This has led to its use in high-performance materials for industries ranging from aerospace to electronics. The compound's versatility underscores its importance in modern chemical research.

One of the most frequently asked questions about 4-(1-isocyanatocyclopropyl)-1-methoxy-2-(trifluoromethyl)benzene revolves around its synthesis and purification. The compound is typically synthesized through multi-step organic reactions, with careful attention to reaction conditions to ensure high yield and purity. Advanced techniques such as HPLC and NMR spectroscopy are employed to characterize and validate its structure, ensuring compliance with industry standards.

The environmental and safety aspects of 4-(1-isocyanatocyclopropyl)-1-methoxy-2-(trifluoromethyl)benzene are also of great interest. While the compound is not classified as hazardous under current regulations, proper handling and storage are essential to prevent degradation and ensure optimal performance. Researchers emphasize the importance of using personal protective equipment (PPE) and working in well-ventilated areas when handling this chemical.

Another trending topic related to 4-(1-isocyanatocyclopropyl)-1-methoxy-2-(trifluoromethyl)benzene is its potential role in green chemistry. Scientists are exploring sustainable synthesis routes that minimize waste and reduce the use of toxic reagents. This aligns with the global push toward environmentally friendly chemical processes, making the compound a subject of interest in sustainable development initiatives.

In summary, 4-(1-isocyanatocyclopropyl)-1-methoxy-2-(trifluoromethyl)benzene (CAS No. 2649061-78-7) is a multifaceted compound with significant applications in pharmaceuticals, materials science, and beyond. Its unique structural features and reactivity profile make it a valuable tool for researchers and industries alike. As advancements in chemical synthesis and characterization continue, the potential uses of this compound are expected to expand, further solidifying its importance in scientific and industrial contexts.